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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-4-propylbenzene

Cat. No.: B184621

A comprehensive analysis of the physical characteristics of 1-Bromo-2-fluoro-4-
propylbenzene is essential for its application in research and development, particularly in the
fields of medicinal chemistry and materials science. This technical guide provides a detailed
overview of its known physical properties, methodologies for their determination, and a
representative synthetic workflow.

Physical and Chemical Properties

1-Bromo-2-fluoro-4-propylbenzene is a halogenated aromatic compound with the chemical
formula COH10BrF.[1][2] While comprehensive experimental data for this specific isomer is not
widely published, its fundamental properties have been calculated and are presented below.

Table 1: Physical and Chemical Properties of 1-Bromo-2-fluoro-4-propylbenzene
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Property Value Source
CAS Number 167858-56-2 [11[2]
Molecular Formula C9H10BrF [1][2]
Molecular Weight 217.081 g/mol [11[2]
Appearance Not Available [1]
Boiling Point Data Not Available

Melting Point Data Not Available

Density Data Not Available

Refractive Index

Data Not Available

Storage Conditions

Sealed in dry, Room

Temperature

[1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-Bromo-2-

fluoro-4-propylbenzene are not explicitly available in the reviewed literature. However,

standard methodologies for determining the boiling point, melting point, density, and refractive

index of liquid compounds are applicable.

1. Determination of Boiling Point:

The boiling point can be determined using a distillation apparatus. The compound is heated in

a flask connected to a condenser. The temperature at which the liquid and vapor phases are in

equilibrium, as indicated by a stable temperature reading on a thermometer placed in the vapor

path during distillation at a specific atmospheric pressure, is recorded as the boiling point. For

small quantities, a micro-boiling point apparatus can be utilized.

2. Determination of Melting Point:

Should the compound be a solid at room temperature, its melting point can be determined

using a melting point apparatus. A small amount of the crystalline solid is packed into a
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capillary tube and heated in a calibrated heating block. The temperature range over which the
solid melts is recorded as the melting point.

3. Determination of Density:

The density of liquid 1-Bromo-2-fluoro-4-propylbenzene can be measured using a
pycnhometer or a digital density meter. The mass of a known volume of the substance is
determined at a specific temperature, and the density is calculated by dividing the mass by the
volume.

4. Determination of Refractive Index:

The refractive index, a measure of how light propagates through the substance, can be
determined using a refractometer. A drop of the liquid is placed on the prism of the
refractometer, and the refractive index is read directly from the instrument at a specified
temperature and wavelength (typically the sodium D-line).

Synthetic Workflow

While a specific protocol for the synthesis of 1-Bromo-2-fluoro-4-propylbenzene is not
detailed, a general synthetic route can be inferred from the synthesis of structurally similar
compounds such as 1-bromo-4-propylbenzene. A representative workflow for a related
synthesis is depicted below.
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Reaction Setup
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Filter to remove drying agent
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1L
U

( Vacuum distillation of crude product )
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Caption: Synthetic workflow for a related brominated propylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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